5,6-dichloropyridine-3-carbonyl Chloride
Cat. No. B1273096
M. Wt: 210.4 g/mol
InChI Key: NZEAAWXZOUGYCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08759362B2
Procedure details
To a well stirred suspension of 5,6-dichloronicotinic acid 5 (600 g, 3.125 mole, Sigma-Aldrich) and DMF (20.0 mL) in dichloroethane (1.2 L) was added drop wise with stirring thionyl chloride (743.56 g, 6.25 mole). The reaction mixture was set up for heating with reflux, fitted with a gas trap filled with saturated aqueous sodium bicarbonate and heated at a temperature of 75° C. until the reaction mixture formed a clear solution, about 3 h. LC/MS of a sample quenched in methanol showed only the presence of the methyl ester. The reaction mixture was cooled to a temperature of about 25° C. and concentrated under reduced pressure to provide 5,6-dichloronicotinoyl chloride 6 as a thick paste.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]([Cl:11])=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7](O)=[O:8].CN(C=O)C.S(Cl)([Cl:19])=O.C(=O)(O)[O-].[Na+]>ClC(Cl)C>[Cl:1][C:2]1[C:3]([Cl:11])=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([Cl:19])=[O:8] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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600 g
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Type
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reactant
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Smiles
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ClC=1C(=NC=C(C(=O)O)C1)Cl
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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1.2 L
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Type
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solvent
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Smiles
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ClC(C)Cl
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Step Two
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Name
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Quantity
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743.56 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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Details
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To a well stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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for heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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with reflux
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CUSTOM
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Type
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CUSTOM
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Details
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fitted with a gas trap
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CUSTOM
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Type
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CUSTOM
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Details
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formed a clear solution, about 3 h
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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LC/MS of a sample quenched in methanol
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to a temperature of about 25° C.
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C(=NC=C(C(=O)Cl)C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
